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Compound of Interest

Compound Name: CBB1007 hydrochloride

Cat. No.: B1149965 Get Quote

This document provides essential safety and logistical information for the proper disposal of

CBB1007 hydrochloride, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on available safety data and general

laboratory chemical waste guidelines.

Hazard Assessment
According to the Safety Data Sheet (SDS) provided by MedChemExpress, CBB1007
hydrochloride is classified as not a hazardous substance or mixture[1]. However, it is crucial

to consult your institution's Environmental Health and Safety (EH&S) office and local

regulations, as disposal requirements can vary. Always handle chemical waste with care and

follow established laboratory safety protocols.

General Disposal Principles
Even for non-hazardous substances, it is best practice to adhere to a structured waste

management plan to ensure safety and environmental protection.[2] Laboratories should have

written procedures for managing each type of waste stream.[2]

Key principles include:

Waste Minimization: Whenever possible, seek ways to reduce the quantity of waste

generated in the laboratory.[3]
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Proper Containment: Use appropriate, clearly labeled, and sealed containers for all chemical

waste.[4][5]

Segregation: Store incompatible chemical wastes separately to prevent dangerous reactions.

[4][6]

Regulatory Compliance: Manage all chemical waste in a safe and environmentally sound

manner that complies with all applicable federal, state, and local regulations.[3]

Disposal Procedures for CBB1007 Hydrochloride
Based on its non-hazardous classification, the disposal of CBB1007 hydrochloride may follow

simplified procedures. However, the following steps provide a comprehensive approach that

aligns with general laboratory best practices.

Step 1: Personal Protective Equipment (PPE) Before handling any chemical waste, ensure you

are wearing appropriate PPE, including a lab coat, safety glasses, and suitable gloves.[6][7]

Step 2: Waste Collection

Solid Waste: Collect solid CBB1007 hydrochloride waste, including contaminated labware

(e.g., weighing boats, pipette tips), in a designated, durable, and sealable container.[5][8]

The container must be compatible with the chemical.[5][8]

Liquid Waste: If CBB1007 hydrochloride is in a solution, collect it in a sealed, leak-proof

container. Do not dispose of chemical solutions down the sanitary sewer unless explicitly

permitted by your institution's EH&S and local regulations.[9][10][11]

Step 3: Labeling Properly label the waste container. Even for non-hazardous waste, clear

labeling is essential for safe management. The label should include:

The words "Non-Hazardous Waste" (or "Hazardous Waste" if required by your institution)[2]

[5]

The full chemical name: "CBB1007 hydrochloride"[5]

The name and contact information of the generating laboratory[4]
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The date the waste was first added to the container[4]

Step 4: Storage Store the waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[2][3] The SAA should be at or near the point of generation and under the

control of the laboratory personnel.[12] Ensure the container is kept closed except when adding

waste.[4][5]

Step 5: Disposal Request Once the waste container is full, or as per your laboratory's

established schedule, contact your institution's EH&S or equivalent waste management

department to arrange for pickup and disposal.[3] Do not attempt to dispose of chemical waste

in the regular trash unless explicitly authorized by your safety office.[9]

Empty Containers: Empty containers that held CBB1007 hydrochloride should be managed

according to your institution's policy. For non-hazardous materials, it may be permissible to

dispose of them in the regular trash after defacing the label and removing the cap.[4] However,

for containers that held acutely hazardous materials, triple rinsing with a suitable solvent is

required, and the rinsate must be collected as hazardous waste.[4][5][6] Given the non-

hazardous classification of CBB1007, the former procedure is more likely applicable, but

confirmation with your EH&S is recommended.

Quantitative Data Summary
The following table summarizes key quantitative limits for hazardous waste accumulation as

stipulated by general laboratory waste regulations. While CBB1007 hydrochloride is listed as

non-hazardous, these limits are important to be aware of for other waste streams in the

laboratory.
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Parameter Limit Regulatory Context

Maximum Hazardous Waste

Volume in SAA
55 gallons

Resource Conservation and

Recovery Act (RCRA)

regulations for satellite

accumulation areas.[3][4][12]

Maximum Acutely Toxic Waste

(P-list) in SAA

1 quart (liquid) or 1 kilogram

(solid)

RCRA regulations for acutely

hazardous wastes.[3]

Maximum Storage Time in

SAA
Up to 12 months

Provided accumulation limits

are not exceeded.[3][12]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CBB1007
hydrochloride.
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Caption: Logical workflow for CBB1007 hydrochloride disposal.

Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations, nor the specific policies of your institution. Always consult with your

institution's Environmental Health and Safety department for definitive guidance on chemical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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